Cas no 721416-46-2 ((2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate)

• Product Name: (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate
• CAS No: 721416-46-2
• MF: C₁₄H₁₁Cl₂N₃O₃
• MW: 340.161441087723
• CID: 5845540
• PubChem ID: 2341222
• Update Time: 2025-06-08

(2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL541696
• Z18385545
• AKOS033614916
• BDBM50295154
• 2-(2,5-dichlorophenylamino)-2-oxoethyl 2-aminonicotinate
• [(2,5-dichlorophenyl)carbamoyl]methyl 2-aminopyridine-3-carboxylate
• SR-01000036546-1
• 721416-46-2
• AB00714752-01
• SR-01000036546
• EN300-26867190
• (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate

• Inchi： 1S/C14H11Cl2N3O3/c15-8-3-4-10(16)11(6-8)19-12(20)7-22-14(21)9-2-1-5-18-13(9)17/h1-6H,7H2,(H2,17,18)(H,19,20)
• InChI Key： YMVSLWCLCVAZAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(COC(C1=CC=CN=C1N)=O)=O)Cl

Computed Properties

• Exact Mass: 339.0177466g/mol
• Monoisotopic Mass: 339.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate

(2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate (CAS No. 721416-46-2)

(2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate (CAS No. 721416-46-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate is composed of a 2,5-dichlorophenyl carbamate moiety linked to a 2-aminopyridine-3-carboxylate group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation and development.

Recent studies have highlighted the pharmacological activities of (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate. One notable area of research is its potential as an anticonvulsant agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anticonvulsant activity, potentially through its interaction with specific ion channels and receptors involved in neuronal excitability. This finding is particularly relevant given the growing need for new and effective treatments for epilepsy and other seizure disorders.

Additionally, (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate has shown promise in cancer research. Preliminary studies have indicated that this compound possesses antiproliferative properties against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt and MAPK pathways. These findings suggest that (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate could be a potential lead compound for the development of new anticancer drugs.

In terms of pharmacokinetics, (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate has demonstrated favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered therapeutic agent. Furthermore, the compound has shown low toxicity in preclinical studies, indicating a favorable safety profile.

The synthesis of (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the carbamate linkage between the 2,5-dichlorophenol and chloromethyl carbamate intermediates, followed by the coupling with the 2-aminopyridine-3-carboxylic acid derivative. This synthetic route is scalable and can be adapted for large-scale production if required.

To further explore the therapeutic potential of (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on the compound's pharmacological profile and to identify any potential side effects or contraindications.

In conclusion, (2,5-dichlorophenyl)carbamoylmethyl 2-aminopyridine-3-carboxylate (CAS No. 721416-46-2) represents a promising candidate in the development of new therapeutic agents for neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data becomes available from ongoing studies, it is anticipated that this compound will continue to play a significant role in advancing our understanding and treatment of these challenging medical conditions.